Cas no 29803-94-9 (19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-,(9b,10a,16a,23E)-)

19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-,(9b,10a,16a,23E)- structure
29803-94-9 structure
Product Name:19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-,(9b,10a,16a,23E)-
CAS No:29803-94-9
MF:C36H52O12
MW:676.790892601013
CID:273036
PubChem ID:6441519
Update Time:2025-04-19

19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-,(9b,10a,16a,23E)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-,(9b,10a,16a,23E)-
    • (10α,23E)-2-(β-D-Glucopyranosyloxy)-16α,20,25-trihydroxy-9β-methyl-19-norlanosta-1,5,23-triene-3,11,22-trione
    • Cucurbitacine-I-glucoside
    • cucurbitacin I 2-O-beta-D-glucopyranoside
    • Cucurbitacine I glucoside
    • CHEMBL1765380
    • AKOS040735120
    • Compound NP-002365
    • CHEBI:68917
    • NCGC00179885-03
    • 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 2-(beta-D-glucopyranosyloxy)-9-methyl-16,20,25-trihydroxy-
    • Q27137272
    • (8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-16-hydroxy-4,4,9,13,14-pentamethyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
    • beta-Glucoside de LA cucurbitacine (I)
    • NS00094063
    • (4R,9beta,16alpha,23E)-16,20,25-trihydroxy-9,10,14-trimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-2,5,23-trien-2-yl beta-D-glucopyranoside
    • ACon1_002046
    • 29803-94-9
    • BRD-K10934705-001-01-9
    • NCGC00179885-01
    • 2-O-beta-D-glucopyranosyl cucurbitacin I
    • 2-O-β-D-Glucopyranosylcucurbitacin I
    • (10alpha,23E)-2-(beta-D-Glucopyranosyloxy)-16alpha,20,25-trihydroxy-9beta-methyl-19-norlanosta-1,5,23-triene-3,11,22-trione
    • Inchi: 1S/C36H52O12/c1-31(2,45)12-11-23(39)36(8,46)28-19(38)14-33(5)22-10-9-17-18(35(22,7)24(40)15-34(28,33)6)13-20(29(44)32(17,3)4)47-30-27(43)26(42)25(41)21(16-37)48-30/h9,11-13,18-19,21-22,25-28,30,37-38,41-43,45-46H,10,14-16H2,1-8H3/b12-11+/t18-,19-,21-,22+,25-,26+,27-,28+,30-,33+,34-,35+,36+/m1/s1
    • InChI Key: LIIOJBIJVPGVGO-JZZAZZIQSA-N
    • SMILES: O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C(C(=C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)O)=O)(C)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

  • Exact Mass: 676.345877
  • Monoisotopic Mass: 676.345877
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 7
  • Complexity: 1460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 211
  • XLogP3: 0.9
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